Cas no 1196474-68-6 (Ethyl 4-(3-bromo-4-formylphenoxy)benzoate)

• Product Name: Ethyl 4-(3-bromo-4-formylphenoxy)benzoate
• CAS No: 1196474-68-6
• MF: C₁₆H₁₃BrO₄
• MW: 349.176024198532
• MDL: MFCD18206333
• CID: 1089859
• PubChem ID: 59525449
• Update Time: 2025-05-22

Ethyl 4-(3-bromo-4-formylphenoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-bromo-4-formylphenoxy)benzoate
• AK141609
• ZETWHASWJSGZSB-UHFFFAOYSA-N
• AB0000761
• AX8281765
• ST2401977
• Benzoic acid, 4-(3-bromo-4-formylphenoxy)-, ethyl ester
• SCHEMBL1134264
• DTXSID60732315
• DA-34018
• Ethyl4-(3-bromo-4-formylphenoxy)benzoate
• A892488
• WXB47468
• AKOS015924463
• I11891
• DS-7295
• 1196474-68-6
• MFCD18206333

• MDL： MFCD18206333
• Inchi： 1S/C16H13BrO4/c1-2-20-16(19)11-3-6-13(7-4-11)21-14-8-5-12(10-18)15(17)9-14/h3-10H,2H2,1H3
• InChI Key： ZETWHASWJSGZSB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C=CC(=C1)OC1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 347.99972g/mol
• Monoisotopic Mass: 347.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 3.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Boiling Point: 440.1±45.0 °C at 760 mmHg
• Flash Point: 219.9±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethyl 4-(3-bromo-4-formylphenoxy)benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 4-(3-bromo-4-formylphenoxy)benzoate

Recent Advances in the Study of Ethyl 4-(3-bromo-4-formylphenoxy)benzoate (CAS: 1196474-68-6) and Its Applications in Chemical Biology and Medicine

Ethyl 4-(3-bromo-4-formylphenoxy)benzoate (CAS: 1196474-68-6) is a synthetic organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile reactivity and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel inhibitors targeting specific enzymes and receptors. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic utility, and biological relevance.

One of the most notable applications of Ethyl 4-(3-bromo-4-formylphenoxy)benzoate is its use in the synthesis of small-molecule inhibitors for protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective kinase inhibitors, which showed promising activity against cancer cell lines. The compound's bromo and formyl functional groups allow for further derivatization, enabling the creation of a diverse library of analogs with varying biological activities. This flexibility makes it a valuable tool in drug discovery programs.

In addition to its role in kinase inhibitor development, Ethyl 4-(3-bromo-4-formylphenoxy)benzoate has been investigated for its potential in targeting inflammatory pathways. A recent preprint article (2024) highlighted its use in the synthesis of compounds that modulate the NF-κB signaling pathway, which is implicated in chronic inflammatory diseases. The study reported that derivatives of this compound exhibited significant anti-inflammatory effects in vitro, suggesting its potential as a scaffold for designing new anti-inflammatory agents.

From a synthetic chemistry perspective, the compound's stability and reactivity have been the subject of several methodological studies. A 2023 paper in Organic Letters detailed an optimized protocol for its large-scale synthesis, emphasizing improvements in yield and purity. These advancements are critical for ensuring the compound's availability for further biological testing and commercialization. Furthermore, computational studies have provided insights into its molecular interactions, aiding in the rational design of more potent derivatives.

Looking ahead, the versatility of Ethyl 4-(3-bromo-4-formylphenoxy)benzoate positions it as a cornerstone in the development of next-generation therapeutics. Ongoing research is exploring its applications in targeted drug delivery systems and as a probe for studying protein-ligand interactions. As the chemical biology and medicinal chemistry fields continue to evolve, this compound is likely to remain a focal point for innovative research and therapeutic development.